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PFI-1 Storage and Handling Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pfi-1

CAS No.: 1403764-72-6

Cat. No.: S548710

The table below summarizes the key stability data and storage conditions for PFI-1 from supplier

documentation and research literature.

Aspect Specification | Condition

Recommended Storage -20°C [1]

(Powder)

Recommended Storage (in -80°C [1]

solvent)

Container Keep container tightly sealed [1]

Environment Store in a cool, well-ventilated area. Keep away from direct sunlight

and sources of ignition [1]

Appearance Solid [1]
Solubility (DMSO) 69 mg/mL (198.62 mM) [2] [3]
Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents, and strong

reducing agents [1]

Stability Under Storage Stable under recommended storage conditions [1]
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Aspect Specification | Condition

Shipping Condition Can be shipped at room temperature (based on supplier stability
testing) [3]

Handling and Safety Considerations

e Personal Protective Equipment (PPE): It is advised to use safety goggles, protective gloves, and
impervious clothing. A suitable respirator is recommended, and handling should occur in areas with

appropriate exhaust ventilation [1].
e Hazards: PFI-1 is classified as harmful if swallowed (H302) and very toxic to aquatic life with long-

lasting effects (H410) [1].
¢ Moisture Sensitivity: For the powder dissolved in DMSO, note that moisture-absorbing DMSO can
reduce the solubility of PFI-1. It is recommended to use fresh DMSO for dissolution [2].

In Vivo Formulation Guidelines

For animal studies, the following formulations have been validated and can provide a starting point [2] [3]:

. . Final Preparation Method (for 1 mL total
Formulation Type Composition .
Concentration volume)
Homogeneous CMC-Na > 5 mg/mL Add 5 mg of PFI-1 to 1 mL of CMC-Na
Suspension solution solution and mix evenly [2] [3].

| Clear Solution | 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH20 | 1.75 mg/mL (5.04 mM) | 1. Add
50 pL of 35 mg/mL clear DMSO stock to 400 pL PEG300 and mix. 2. Add 50 pL Tween-80 and mix. 3. Add
500 pL ddH20 [2] [3]. | | Clear Solution | 5% DMSO, 95% Corn Oil | 1.75 mg/mL (5.04 mM) | Add 50 pL
of 35 mg/mL clear DMSO stock to 950 pL corn oil and mix evenly [2] [3]. |

> Note: The supplier indicates that these in vivo formulations should be used immediately for optimal results

[2] [3].
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Troubleshooting Common Issues

Here are solutions to potential problems you might encounter in the lab:

¢ Problem 1: Precipitation in Stock Solution

o Cause: The stock solution is old and the DMSO has absorbed moisture from the air, reducing
its ability to keep PFI-1 in solution [2].

o Solution: Use fresh, dry DMSO to prepare a new stock solution. Aliquot the stock to minimize
freeze-thaw cycles and exposure to air.

¢ Problem 2: Loss of Activity In Vivo

o Cause: The formulated suspension or solution may have degraded or the preparation method
may be suboptimal.

o Solution: Ensure the formulation is prepared according to the recommended protocols and
used immediately. For suspensions, verify that it is homogeneous before administration [2] [3].

¢ Problem 3: Unexpected Experimental Results

o Cause: The product may have degraded due to improper storage.

o Solution: Confirm that the powder has been stored consistently at -20°C and any stock
solutions at -80°C. Avoid repeated warming to room temperature [1].

Experimental Workflow for Using PFI-1

The following diagram outlines the key steps for handling PFI-1 to ensure its stability from storage to

experimental use:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [PFI-1 Storage and Handling Specifications]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548710#pfi-1-stability-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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